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Compound of Interest

Compound Name: Pimelate

Cat. No.: B1236862

An In-depth Technical Guide to the Chemical Structure and Properties of Pimelate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biochemical significance of pimelate. The information is intended for
researchers, scientists, and professionals in the field of drug development who are interested in
the fundamental characteristics and biological roles of this dicarboxylic acid.

Chemical Structure and Identification

Pimelate is the conjugate base of pimelic acid, a seven-carbon a,w-dicarboxylic acid. The
systematic IUPAC name for pimelic acid is heptanedioic acid.[1][2][3][4] It is a linear saturated
dicarboxylic acid, and its structure consists of a five-carbon chain flanked by two carboxyl
groups.[2]

Table 1: Chemical Identifiers for Pimelic Acid
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Identifier Value

IUPAC Name heptanedioic acid[1][5]

1,5-Pentanedicarboxylic acid, Heptane-1,7-dioic
Other Names

acid[2][4]
CAS Number 111-16-0[2]
Chemical Formula C7H1204[2]
SMILES OC(=0)CCCCCC(0)=0][3]
inChi INChl=1S/C7H1204/c8-6(9)4-2-1-3-5-
7(10)11/h1-5H2,(H,8,9)(H,10,11)[3][4]
InChlKey WLIVNTCWHIRURA-UHFFFAOY SA-N[3][4]

Physicochemical Properties

Pimelic acid exists as a white crystalline solid at room temperature.[2] Its physical and chemical
properties are summarized in the table below.

Table 2: Physicochemical Properties of Pimelic Acid
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Property Value

Molar Mass 160.17 g/mol [6][7]

Melting Point 103-106 °C[1][5]

Boiling Point 342 °C (decomposes)[1][6][7]1[8]
Density 1.28 g/cm3[1][7]

Water Solubility

50 g/L at 20 °CJ[6][8]

Solubility in other solvents

Soluble in ethanol and ether; sparingly soluble
in cold benzene.[2][3][9]

pKai 4.71]1][3]
pKaz 5.58[1]
LogP 0.61[5][6][8]

Biochemical Role: A Key Precursor in Biotin

Synthesis

Pimelate, in the form of pimeloyl-CoA or pimeloyl-ACP, is a crucial intermediate in the

biosynthesis of biotin (Vitamin B7) in many bacteria, archaea, fungi, and plants.[10][11][12][13]

Since mammals cannot synthesize biotin, the bacterial biotin synthesis pathway is a potential

target for the development of new antimicrobial agents.[12][13]

The biosynthesis of biotin can be broadly divided into two stages: the synthesis of the pimelate

moiety and the subsequent assembly of the bicyclic ring structure.[10][13] While the ring

assembly pathway is highly conserved, the synthesis of the pimelate moiety varies significantly

among different organisms.[10][14]

Several distinct pathways for pimelate biosynthesis have been identified in microorganisms:

e The E. coli BioC-BioH Pathway: This pathway involves a modified fatty acid synthesis route
where malonyl-ACP is elongated to form pimeloyl-ACP.[14][15][16][17]
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e The B. subtilis Biol-BioW Pathway: In this pathway, pimeloyl-ACP is produced through the
oxidative cleavage of long-chain acyl-ACPs by a cytochrome P450 enzyme, Biol.[10][11][14]
[16][17] BioW then acts as a pimeloyl-CoA synthetase, converting free pimelic acid to
pimeloyl-CoA.[10][11]

e The a-proteobacteria BioZ Pathway: This pathway utilizes the novel enzyme BioZ to catalyze
the formation of pimeloyl-ACP from an intermediate in lysine degradation, glutaryl-CoA.[12]
[15]

The following diagram illustrates a generalized pathway for biotin synthesis starting from the
pimelate moiety.

Pimelate BioW BioF BioA BioD BioB

Click to download full resolution via product page

Figure 1. Simplified Biotin Synthesis Pathway from Pimelate.

Experimental Protocols
Synthesis and Purification of Pimelic Acid

Several methods for the synthesis of pimelic acid have been reported. A common laboratory-

scale synthesis involves the oxidation of cyclohexanone.[1][18] Another established method is
the reduction of salicylic acid.[1] Industrially, pimelic acid can be produced by the oxidation of

cycloheptanone or the carbonylation of e-caprolactone.[1][19]

A general workflow for the synthesis of pimelic acid from cyclohexanone, followed by
purification, is outlined below. The purification of crude pimelic acid can be achieved through
recrystallization from hot water or benzene, or by steam distillation to remove volatile
impurities.[20][21]
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Figure 2. Workflow for Synthesis and Purification of Pimelic Acid.
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Analytical Methods

The analysis of pimelic acid and other organic acids is typically performed using
chromatographic techniques. High-Performance Liquid Chromatography (HPLC) coupled with
UV detection is a common method for the quantification of organic acids.[22] For more complex
matrices or when higher sensitivity is required, Gas Chromatography-Mass Spectrometry (GC-
MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are employed.[22] Sample
preparation for these methods may involve extraction and derivatization steps.

Signaling Pathways

While some fatty acids, such as palmitic acid, are known to act as signaling molecules in
various cellular processes, there is currently limited direct evidence to suggest that pimelate
itself functions as a signaling molecule in a similar capacity.[23] Its primary and well-established
role in biology is as a biosynthetic precursor. Further research is needed to explore any
potential signaling functions of pimelate or its derivatives.

Conclusion

Pimelate is a dicarboxylic acid with well-defined chemical and physical properties. Its
significance in the biological realm is primarily as an essential precursor in the biotin synthesis
pathway in a wide range of organisms. The diversity of the pimelate biosynthetic pathways
across different species presents opportunities for the development of targeted antimicrobial
therapies. The established methods for its synthesis and analysis provide a solid foundation for
further research into its metabolism and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1236862#the-chemical-structure-and-properties-of-
pimelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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